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Analytical Method for Pencycuron in Soil

The following protocol is adapted from a recent study on pencycuron dissipation in greenhouse soil, which
used a QUEChERS-based extraction method followed by LC-MS/MS analysis [1].

¢ Sample Preparation (QuEChERS Extraction)

o Weigh 5.0 g of the prepared soil sample into a suitable extraction tube (e.g., a 50 mL centrifuge
tube).
o Add 5 mL of distilled water to the soil and allow it to swell for 15 minutes.
o Add 10 mL of acetonitrile (ACN) to the tube.
o Immediately add a QUEChERS extraction salt mixture, typically containing:
= 4.0 g of Magnesium sulfate (MgSOa)
= 1.0 g of Sodium chloride (NaCl)
= 1.0 g of Trisodium citrate dihydrate (NasCeHs07-2H20)
= 0.5 g of Disodium hydrogen citrate sesquihydrate (NazHCsHs07-1.5H20) [1]
o Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and prevent
MgSOa4 from forming a solid cake.
o Shake the tube at 200 rpm for 1 hour, followed by sonication for 15 minutes to improve
extraction efficiency.
o Centrifuge the sample at >3000 g for 10 minutes at 4°C to achieve phase separation.

e Extract Cleanup (d-SPE)
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o Transfer 1 mL of the supernatant (ACN layer) into a d-SPE tube containing:
= 150 mg of MgSOa
= 25 mg of C18
= 25 mg of Primary Secondary Amine (PSA) [1]
o Vortex the mixture for 1 minute.
o Centrifuge the d-SPE tube and filter the purified extract through a 0.20 pm syringe filter prior
to LC-MS/MS analysis.

e LC-MS/MS Instrumental Analysis The table below summarizes the instrumental conditions used for

pencycuron analysis [1]:

o LC Conditions | Parameter | Specification | | :--- | :--- | | Instrument | LCMS-8040 or equivalent
| | Column | C18 (e.g., 2.6 pm, 3 x 100 mm) | | Column Temp. | 40 °C | | Mobile Phase | (A)
0.1% Formic acid in water; (B) 0.1% Formic acid in methanol | | Injection Volume | 2 pL | |

Flow Rate | 0.2 mL/min |

o MS/MS Conditions | Parameter | Specification | | :--- | :--- | | Ionization Mode | Electrospray
Ionization (ESI+) | | Nebulizing Gas | 3 L/min | | Drying Gas | 15 L/min | | DL Temperature |
250 °C | | Heat Block Temperature | 400 °C |

The following workflow diagram illustrates the complete analytical procedure:
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Method Validation Data

The analytical method was validated for parameters including linearity, accuracy, precision, and sensitivity.

Key performance data are summarized below [1]:

Validation Parameter

Results for Soil

Linearity (R?)

Calibration Range

Limit of Quantification (LOQ)

Recovery (%) (at 0.010 mg kg=1)

Recovery (%) (at 0.100 mg kg™1)

Precision (CV%)

>0.999

0.002 -0.250 mg L™t

0.004 mg kgt
72.6 —101.0
72.6 —101.0

Data not fully specified in source

Key Considerations for Analysis

e Matrix-Matched Calibration: Prepare calibration standards in blank soil extract to compensate for

matrix effects that can suppress or enhance the analytical signal [2] [1].

¢ Quality Control: Include procedural blanks, fortified blanks, and fortified soil samples with each batch

to monitor contamination and verify method performance.
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e Sensitivity: The achieved LOQ of 0.004 mg/kg is sufficient for monitoring pencycuron against
regulatory limits. The European Union's maximum residue limit (MRL) for pencycuron in eggplant is
0.02 mg/kg [2].

Reference Information

¢ Chemical Profile: Pencycuron (CAS No. 66063-05-6) is a non-systemic phenylurea fungicide. It has
a high log P of 4.68, indicating strong lipophilicity, and is virtually insoluble in water (0.3 mg/L at 20
°C) [3].

o Toxicology Note: Some in vitro studies suggest potential genotoxic effects at high concentrations
(50-100 pg/mL), though results have shown inter-laboratory variability [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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